![molecular formula C18H24O3 B1431846 (16beta,17beta)-Estra-1,3,5(10)-triene-2,4-D2-3,16,17-triol CAS No. 366495-94-5](/img/structure/B1431846.png)
(16beta,17beta)-Estra-1,3,5(10)-triene-2,4-D2-3,16,17-triol
Overview
Description
(16beta,17beta)-Estra-1,3,5(10)-triene-2,4-D2-3,16,17-triol is a useful research compound. Its molecular formula is C18H24O3 and its molecular weight is 290.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Molecular Structure
Synthesis and Conformation : A study on the synthesis and conformation of diasteromeric diols in the 3-methoxy-13alpha-estra-1,3,5(10)-triene series revealed insights into the preferred conformation of D-ring with 17beta-substituents and the impact of different substituents on the conformation of the D-ring, providing a foundation for further biological and conformational investigations (Schwarz et al., 2003).
Molecular Structure Examination : Another research focused on the molecular structure and synthesis of estrone derivatives, highlighting methods to synthesize and identify compounds through NMR spectroscopy and X-ray analysis, which could be crucial for understanding the structure-activity relationship of such compounds (Baranovsky et al., 2008).
Biological and Conformational Investigations
Receptor Binding and Antiproliferative Properties : Synthesis and receptor-binding examination of 16-hydroxymethylestra-1,3,5(10)-triene-3,17-diol isomers showed estrogen receptor-selective molecules, contributing to the understanding of their biological activities and potential therapeutic applications (Tapolcsányi et al., 2002).
Conformational Design for Bioactive Compounds : Research on the conformational design for 13alpha-steroids synthesized as precursors for biologically active compounds provides insights into how the conformation of these molecules affects their biological activity, opening pathways for the development of novel therapeutics (Schonecker et al., 2000).
Advanced Applications and Mechanistic Insights
Anti-Ovarian Cancer Activities : A study on synthesized substituted estrone candidates revealed potent anti-ovarian cancer activities with mechanisms suggested to involve topoisomerase II and V600EBRAF inhibition, demonstrating the compound's potential as a multifaceted therapeutic agent (El-Naggar et al., 2019).
Cardioprotective Activity without Uterotropic Effect : Investigation into estrone and estradiol C-16 derivatives as inhibitors of type 1 17β-hydroxysteroid dehydrogenase highlighted the potential of certain steroid derivatives to possess cardioprotective activity without uterotropic effects, indicating their therapeutic potential in cardiovascular diseases (Poirier et al., 2006).
Properties
IUPAC Name |
(8R,9S,13S,14S,16S,17R)-2,4-dideuterio-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,16,17-triol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-17,19-21H,2,4,6-7,9H2,1H3/t13-,14-,15+,16+,17+,18+/m1/s1/i3D,8D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PROQIPRRNZUXQM-FMPUZFRRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=CC2=C(CC[C@@H]3[C@@H]2CC[C@]4([C@H]3C[C@@H]([C@@H]4O)O)C)C(=C1O)[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901028105 | |
Record name | 16-Epiestriol-d2 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901028105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
366495-94-5 | |
Record name | 16-Epiestriol-d2 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901028105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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